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The table below summarizes core data relevant for researchers handling acetophenone in a laboratory or

development setting.

Property Description / Value
Source /
Context

Chemical Formula C₈H₈O [1] [2]

Molar Mass 120.15 g/mol [2]

Physical Description Simplest aromatic ketone; colorless, viscous liquid [2]

Melting Point 19-20 °C (66-68 °F) [2]

Boiling Point 202 °C (396 °F) [2]

Acute Oral Toxicity
(LD₅₀)

815 mg/kg (rats) [2]

Carcinogenicity Group D (Not classifiable as to human carcinogenicity) [2]

Genotoxicity Not mutagenic in Ames test; some in vitro clastogenicity (with
metabolic activation), but not confirmed in vivo

[3]

Metabolites Benzoic acid, carbonic acid, acetone, hippuric acid (indirect) [2]
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Acetophenone Structure

For visualization and computational modeling, here is the structural formula.
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Click to download full resolution via product page

Research Context and Suggested Steps

Acetophenone is identified as a read-across analog for toxicological prediction of other substances,

indicating its well-studied profile is a benchmark in chemical safety assessment [3]. Its main documented

uses are as a:

Fragrance ingredient in almond, cherry, and strawberry scents [2].

Precursor to resins when reacted with formaldehyde [2].
Laboratory reagent, for example, in a two-step synthesis of styrene [2].

To find the specific experimental protocols you're looking for, I suggest these approaches:

Refine your search in scientific databases using terms like "optimization of acetophenone
synthesis", "minimizing byproducts in acetophenone reactions", or "impurity control in phenyl ketone

chemistry".
Consult chemical suppliers for technical data sheets and process guides.

Review patents, which are a primary source for detailed synthetic methodologies and
troubleshooting specific side reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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